Cas no 498566-06-6 (L-Glutamine, L-lysyl-L-threonyl-L-prolyl-L-seryl-L-glutaminyl-L-seryl-)
498566-06-6 structure
Product Name:L-Glutamine, L-lysyl-L-threonyl-L-prolyl-L-seryl-L-glutaminyl-L-seryl-
CAS No:498566-06-6
MF:C31H54N10O13
MW:774.819667339325
CID:1537971
Update Time:2024-08-24
L-Glutamine, L-lysyl-L-threonyl-L-prolyl-L-seryl-L-glutaminyl-L-seryl- Chemical and Physical Properties
Names and Identifiers
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- L-Glutamine, L-lysyl-L-threonyl-L-prolyl-L-seryl-L-glutaminyl-L-seryl-
- L-Glutamine, L-lysyl-L-threonyl-L-prolyl-L-seryl-L-glutaminyl-L-seryl- (9CI)
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- Inchi: 1S/C31H54N10O13/c1-15(44)24(40-25(47)16(33)5-2-3-11-32)30(52)41-12-4-6-21(41)29(51)39-20(14-43)27(49)36-17(7-9-22(34)45)26(48)38-19(13-42)28(50)37-18(31(53)54)8-10-23(35)46/h15-21,24,42-44H,2-14,32-33H2,1H3,(H2,34,45)(H2,35,46)(H,36,49)(H,37,50)(H,38,48)(H,39,51)(H,40,47)(H,53,54)/t15-,16+,17+,18+,19+,20+,21+,24+/m1/s1
- InChI Key: MPDLFISNRUGHAA-MNKAKZKCSA-N
- SMILES: C(O)(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CO)NC(=O)[C@H](CCC(N)=O)NC(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCCCN)N
Computed Properties
- Exact Mass: 774.38752
Experimental Properties
- Density: 1.400±0.06 g/cm3(Predicted)
- Boiling Point: 1425.3±65.0 °C(Predicted)
- PSA: 402.02
- pka: 3.14±0.10(Predicted)
L-Glutamine, L-lysyl-L-threonyl-L-prolyl-L-seryl-L-glutaminyl-L-seryl- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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